Cas no 95728-10-2 (3-(4-Fluorophenyl)-4H-1,2,4-triazole)

• Product Name: 3-(4-Fluorophenyl)-4H-1,2,4-triazole
• CAS No: 95728-10-2
• MF: C₈H₆FN₃
• MW: 163.151744365692
• MDL: MFCD18784761
• CID: 1091163
• PubChem ID: 20226703
• Update Time: 2025-04-20

3-(4-Fluorophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-1H-1,2,4-triazole
• MFCD18784761
• 3-(4-fluorophenyl)-1,2,4-triazole
• AKOS005188447
• SY238307
• KAOVZVORXFZEJJ-UHFFFAOYSA-N
• 5-(4-fluorophenyl)-1H-1,2,4-triazole
• VDA72810
• LS-11972
• SCHEMBL17541741
• 3-(4-Fluorophenyl)-4H-1,2,4-triazole
• 95728-10-2
• SCHEMBL969435
• 1H-1,2,4-Triazole, 3-(4-fluorophenyl)-
• ALBB-032348
• XH1028

• MDL： MFCD18784761
• Inchi： 1S/C8H6FN3/c9-7-3-1-6(2-4-7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
• InChI Key： KAOVZVORXFZEJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC=NN1

Computed Properties

• Exact Mass: 163.05500
• Monoisotopic Mass: 163.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.61080